![molecular formula C13H26O3Si B2605461 2-{4-[(Tert-butyldimethylsilyl)oxy]oxan-4-yl}acetaldehyde CAS No. 2060024-66-8](/img/structure/B2605461.png)
2-{4-[(Tert-butyldimethylsilyl)oxy]oxan-4-yl}acetaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-{4-[(Tert-butyldimethylsilyl)oxy]oxan-4-yl}acetaldehyde” is a chemical compound with the CAS Number: 2060024-66-8 . It has a molecular weight of 258.43 . The IUPAC name for this compound is 2-(4-(((tert-butyldimethylsilyl)oxy)tetrahydro-2H-pyran-4-yl)acetaldehyde .
Synthesis Analysis
The tert-butyldimethylsilyloxy group is a versatile reagent commonly used in synthetic glycobiology . It can act both as an aldol donor and an aldol acceptor in the stereocontrolled production of erythrose . The transetherification and etherification of benzylic hydroxy groups in alcoholic solvents is also observed .Molecular Structure Analysis
The molecular structure of this compound is represented by the Inchi Code: 1S/C13H26O3Si/c1-12(2,3)17(4,5)16-13(6-9-14)7-10-15-11-8-13/h9H,6-8,10-11H2,1-5H3 .Chemical Reactions Analysis
As a versatile reagent, it can act both as an aldol donor and an aldol acceptor in the stereocontrolled production of erythrose . In addition, the transetherification and etherification of benzylic hydroxy groups in alcoholic solvents is observed .Physical And Chemical Properties Analysis
This compound has a molecular weight of 258.43 . The storage conditions, boiling point, and other physical properties are not explicitly mentioned in the search results.Scientific Research Applications
Synthesis and Chemical Properties
Synthetic Approaches
This compound has been used as a key building block in synthetic approaches, such as in the synthesis of 15-deoxy-Δ12,14-prostaglandin J2 (Gimazetdinov et al., 2019).
Chemical Reactivity
It's involved in reactions with organolithium reagents, displaying similar reactivity to parent aldehydes. This highlights its potential in synthetic chemistry, particularly in the formation of N, O-acetals and protecting groups (Gimisis et al., 2003).
Oxidation to Esters
This compound can undergo oxidation processes to form esters, showcasing its versatility in organic synthesis (Gopinath et al., 2002).
Applications in Medicinal Chemistry and Drug Synthesis
Synthesis of Echinocandins
It has been utilized in the total synthesis of echinocandins, a class of antifungal drugs. This indicates its significance in medicinal chemistry (Kurokawa & Ohfune, 1986).
Development of Heterocycles
The compound has been used in the gold-catalyzed addition-N-Boc cleavage-cyclization of N,O-acetal with ynamides, leading to the construction of novel heterocycles. This process is crucial for developing complex organic molecules, which can have pharmaceutical applications (Zhang et al., 2020).
Advanced Organic Synthesis Techniques
Lewis Base Activation of Lewis Acids
Its derivatives have been used in Lewis base activation of Lewis acids, enhancing the reactivity in aldol addition reactions. This technique is pivotal in creating stereoselectively controlled substances (Denmark et al., 2002).
Facile and Efficient Catalytic Deprotection
The compound's derivatives are stable under conditions used for the catalytic deprotection of acetals and ketals, demonstrating its robustness in chemical transformations (Carrigan et al., 2002).
Reversal Phenomena in Preferential Activation
Its utility in the preferential activation of aldehydes to the corresponding acetals under non-basic conditions highlights its role in fine-tuning chemical reactions for specific outcomes (Mukaiyama et al., 1991).
Surface Chemistry Applications
It's involved in surface chemistry applications, such as in the reactions of acetaldehyde on oxidized and reduced TiO2 surfaces, indicating its relevance in material science and catalysis (Idriss & Barteau, 1996).
Catalytic Oxidation Studies
The compound has shown potential in catalytic oxidation studies, such as in the oxidation of 2-methyl-but-2-ene to acetaldehyde, which is important for understanding and developing catalytic processes (Cullis et al., 1962).
Mechanism of Action
It’s worth noting that the compound “2-{4-[(tert-butyldimethylsilyl)oxy]oxan-4-yl}acetaldehyde” is a versatile reagent commonly used in synthetic glycobiology . It can act both as an aldol donor and an aldol acceptor in the stereocontrolled production of erythrose . This suggests that it may play a role in the synthesis of complex carbohydrates and glycoconjugates, which are important for various biological functions.
properties
IUPAC Name |
2-[4-[tert-butyl(dimethyl)silyl]oxyoxan-4-yl]acetaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26O3Si/c1-12(2,3)17(4,5)16-13(6-9-14)7-10-15-11-8-13/h9H,6-8,10-11H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRXMOKNEPVPURM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OC1(CCOCC1)CC=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26O3Si |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.43 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2060024-66-8 |
Source
|
Record name | 2-{4-[(tert-butyldimethylsilyl)oxy]oxan-4-yl}acetaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.